Cas no 1516848-55-7 (4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid)

• Product Name: 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• CAS No: 1516848-55-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6232598
• PubChem ID: 82607625
• Update Time: 2025-10-28

4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid
• EN300-1757819
• 1516848-55-7

• Inchi： 1S/C8H12N2O2S/c1-5-8(13-4-10-5)6(3-9)2-7(11)12/h4,6H,2-3,9H2,1H3,(H,11,12)
• InChI Key： QOAGRPLSLLNCLP-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid

4-Amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic Acid (CAS No. 1516848-55-7): A Comprehensive Overview

4-Amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid (CAS No. 1516848-55-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and amino acid moieties, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a 4-methylthiazole ring with a butanoic acid backbone, makes it a versatile building block for drug discovery and development.

The growing interest in 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid is driven by its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating metabolic disorders and neurological conditions. The compound's CAS number 1516848-55-7 is frequently searched in scientific databases, reflecting its importance in contemporary chemical research.

One of the most compelling aspects of 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid is its structural similarity to naturally occurring amino acids. This feature enhances its biocompatibility and potential for use in peptide-based therapeutics. Recent studies have explored its incorporation into novel drug candidates, particularly those aimed at addressing inflammation and oxidative stress—two key areas of focus in modern medicine.

In the context of drug design, the thiazole ring present in this compound is of particular interest. Thiazoles are known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the 4-methyl substituent further fine-tunes the compound's electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The synthesis of 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid typically involves multi-step organic reactions that carefully construct its molecular framework. Researchers have developed various synthetic routes to optimize yield and purity, with particular attention to the stereochemistry of the amino acid moiety. These synthetic methodologies are frequently discussed in academic literature and patent applications, highlighting the compound's commercial and scientific value.

From a commercial perspective, the demand for CAS 1516848-55-7 has been steadily increasing, particularly from pharmaceutical companies engaged in small molecule drug development. The compound's unique structure makes it a sought-after intermediate for creating libraries of potential drug candidates. Market analysts note that the global interest in thiazole-containing compounds continues to rise, driven by their therapeutic potential.

Quality control and characterization of 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid are critical aspects of its production. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound meets stringent purity standards. These quality assurance measures are particularly important when the material is intended for use in preclinical studies or as a reference standard.

The stability and storage conditions of 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid are frequently queried by researchers. Proper handling typically requires protection from moisture and extreme temperatures, with many suppliers recommending storage under inert atmosphere at controlled temperatures. These considerations are essential for maintaining the compound's integrity over time.

In the realm of chemical biology, this compound has shown promise as a tool for studying enzyme mechanisms and protein interactions. Its structural features allow it to mimic certain natural substrates while providing opportunities for chemical modification. This dual functionality makes CAS 1516848-55-7 a valuable probe in mechanistic studies and target validation experiments.

Recent patent literature reveals growing interest in derivatives of 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid, particularly in the context of central nervous system disorders. Several pharmaceutical companies have disclosed compounds containing this structural motif as potential treatments for neurodegenerative diseases, reflecting the ongoing exploration of its therapeutic potential.

The environmental and safety profile of 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid is another area of active investigation. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this chemical. Material safety data sheets provide detailed guidance on appropriate personal protective equipment and handling procedures.

Looking to the future, research on 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid is expected to expand into new therapeutic areas. The compound's versatility and the growing understanding of thiazole pharmacology suggest it will remain an important tool in drug discovery efforts. Its CAS number 1516848-55-7 will likely continue to appear in scientific literature as researchers uncover new applications for this interesting molecule.

For researchers seeking to work with 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid, several reputable suppliers offer the compound in various quantities and purity grades. It's recommended to verify certificates of analysis and consider custom synthesis options when specific isotopic labeling or derivatization is required for specialized research applications.

The price and availability of CAS 1516848-55-7 can vary depending on market demand and production scale. Many suppliers provide bulk pricing options for research institutions and pharmaceutical companies engaged in large-scale screening programs or development projects.

In summary, 4-amino-3-(4-methyl-1,3-thiazol-5-yl)butanoic acid represents an important building block in modern medicinal chemistry. Its unique combination of structural features and biological relevance ensures its continued importance in pharmaceutical research and development. As scientific understanding of thiazole-containing compounds grows, so too will the applications of this versatile molecule.